molecular formula C17H32N2O2 B14594502 (3S)-3-amino-1-dodecanoylpiperidin-2-one CAS No. 61274-24-6

(3S)-3-amino-1-dodecanoylpiperidin-2-one

Cat. No.: B14594502
CAS No.: 61274-24-6
M. Wt: 296.4 g/mol
InChI Key: ILVSKABHNALYAI-HNNXBMFYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3S)-3-Amino-1-dodecanoylpiperidin-2-one is a piperidin-2-one derivative featuring a chiral amino group at the 3S position and a long-chain dodecanoyl group at the 1-position. This compound belongs to the lactam family, characterized by a six-membered ring containing an amide bond. Its structural uniqueness lies in the combination of a hydrophilic amino group and a hydrophobic dodecanoyl chain, which may influence its solubility, bioavailability, and interaction with biological targets.

Properties

CAS No.

61274-24-6

Molecular Formula

C17H32N2O2

Molecular Weight

296.4 g/mol

IUPAC Name

(3S)-3-amino-1-dodecanoylpiperidin-2-one

InChI

InChI=1S/C17H32N2O2/c1-2-3-4-5-6-7-8-9-10-13-16(20)19-14-11-12-15(18)17(19)21/h15H,2-14,18H2,1H3/t15-/m0/s1

InChI Key

ILVSKABHNALYAI-HNNXBMFYSA-N

Isomeric SMILES

CCCCCCCCCCCC(=O)N1CCC[C@@H](C1=O)N

Canonical SMILES

CCCCCCCCCCCC(=O)N1CCCC(C1=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3S)-3-amino-1-dodecanoylpiperidin-2-one typically involves the cyclization of appropriate

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table highlights key differences and similarities between (3S)-3-amino-1-dodecanoylpiperidin-2-one and related piperidine/piperidinone derivatives:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Functional Groups Notable Properties
(3S)-3-Amino-1-dodecanoylpiperidin-2-one C₁₇H₃₂N₂O₂ ~296.45* Amino, dodecanoyl, lactam Amphiphilic; potential for membrane interaction or surfactant-like behavior
(3S,4R)-1-(tert-Boc)-4-phenylpiperidine-3-carboxylic acid C₁₇H₂₃NO₄ 305.37 tert-Boc, phenyl, carboxylic acid Polar due to carboxylic acid; used in peptide synthesis as a protected intermediate
(S)-1-(2-Methoxy-benzenesulfonyl)-piperidin-3-ylamine C₁₂H₁₈N₂O₃S 294.35 Sulfonyl, methoxybenzene, amino Likely bioactive; sulfonamide groups often confer antimicrobial or enzyme inhibition
2-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodo-5-methylpyridine C₁₇H₃₀IN₃OSi 487.43 Silyl ether, iodine, pyridine Halogenated pyridine; iodine may enhance reactivity in cross-coupling reactions

*Calculated based on molecular formula.

Key Research Findings and Implications

Lipophilicity and Bioavailability: The dodecanoyl chain in (3S)-3-amino-1-dodecanoylpiperidin-2-one significantly increases its lipophilicity compared to the tert-Boc-protected analog and the sulfonamide derivative . This property may enhance its ability to traverse lipid membranes but reduce aqueous solubility. In contrast, the carboxylic acid group in improves water solubility, making it more suitable for solution-phase reactions.

Biological Activity :

  • Sulfonamide-containing analogs like are associated with antimicrobial or enzyme-inhibitory activity due to their structural resemblance to sulfa drugs. The absence of a sulfonyl group in the target compound suggests divergent biological targets.
  • The iodine-substituted pyridine in highlights the role of halogens in modulating electronic properties and reactivity, a feature absent in the target lactam.

Synthetic Utility: The tert-Boc group in serves as a protective strategy for amines, a tactic that could be applied to modify the amino group in the target compound for controlled reactivity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.